Cas no 57576-09-7 (Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)-)

Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)- structure
57576-09-7 structure
Product Name:Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)-
CAS No:57576-09-7
MF:C12H20O2
MW:196.286004066467
CID:371365
Update Time:2026-05-14

Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)-
    • [(1R,2S,5R)-5-methyl-2-prop-1-en-2-ylcyclohexyl] acetate
    • ISOPULEGOL ACETATE
    • EINECS 260-820-1
    • FEMA No. 2965
    • UNII-R3C4VQ5WQM
    • Cyclohexanol,5-methyl-2-(1-methylethenyl)-, acetate, (1R,2S,5R)- (9CI)
    • Cyclohexanol,5-methyl-2-(1-methylethenyl)-, acetate, [1R-(1a,2b,5a)]-
    • (-)-Isopulegol acetate
    • (-)-Isopulegyl acetate
    • Isopulegyl acetate
    • NSC 71930
    • Inchi: 1S/C12H20O2/c1-8(2)11-6-5-9(3)7-12(11)14-10(4)13/h9,11-12H,1,5-7H2,2-4H3

Computed Properties

  • Exact Mass: 196.14600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5

Experimental Properties

  • Color/Form: Colorless transparent liquid with pleasant mint aroma
  • Density: 0.92
  • Melting Point: 85°C
  • Boiling Point: 232 °C
  • Refractive Index: 1.4566 (estimate)
  • PSA: 26.30000
  • LogP: 2.93040
  • Solubility: Insoluble in water, soluble in ethanol and diethyl ether.
  • FEMA: 2965 | ISOPULEGYL ACETATE
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